BENGHE Foundational & Exploratory

Check Availability & Pricing

What is Rivastigmine metabolite-d6 and its
chemical structure?

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Rivastigmine metabolite-d6

Cat. No.: B563595

An In-depth Technical Guide to Rivastigmine
Metabolite-d6

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of Rivastigmine metabolite-d6, a
deuterated analog of the primary metabolite of the Alzheimer's disease therapeutic,
Rivastigmine. This document details its chemical identity, structure, and its role in
pharmacokinetic and bioanalytical studies.

Introduction to Rivastigmine and its Metabolism

Rivastigmine is a reversible cholinesterase inhibitor used for the treatment of mild to moderate
dementia associated with Alzheimer's and Parkinson's diseases. It works by increasing the
levels of acetylcholine, a neurotransmitter in the brain, thereby improving cognitive function.
Rivastigmine is primarily metabolized through cholinesterase-mediated hydrolysis to its
decarbamylated metabolite, known as NAP 226-90. This metabolite is pharmacologically less
active than the parent drug.

Rivastigmine Metabolite-d6: Chemical Identity and
Structure
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Rivastigmine metabolite-d6 is the stable isotope-labeled form of NAP 226-90. The "d6"
designation indicates that six hydrogen atoms in the molecule have been replaced by
deuterium atoms. This isotopic labeling is most commonly on the two methyl groups of the
dimethylamino moiety.

Chemical Name: (S)-3-(1-(di(methyl-d3)amino)ethyl)phenol
Synonyms: NAP 226-90-d6, (S)-3-(1-(Dimethylamino)ethyl)phenol-d6

Chemical Structure

The chemical structures of Rivastigmine, its primary metabolite NAP 226-90, and the
deuterated internal standard Rivastigmine metabolite-d6 are presented below. The
deuteration at the dimethylamino group makes Rivastigmine metabolite-d6 an ideal internal
standard for mass spectrometry-based bioanalytical methods, as it co-elutes with the unlabeled
metabolite but is distinguishable by its higher mass.

Rivastigmine:

Caption: Chemical structure of Rivastigmine.
NAP 226-90 (Rivastigmine Metabolite):
Caption: Chemical structure of NAP 226-90.

Rivastigmine Metabolite-d6:
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 To cite this document: BenchChem. [What is Rivastigmine metabolite-d6 and its chemical
structure?]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b563595#what-is-rivastigmine-metabolite-d6-and-its-
chemical-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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